Cas no 1805748-18-8 (Methyl 4-(3-ethoxy-3-oxopropyl)-3-methylphenylacetate)

• Product Name: Methyl 4-(3-ethoxy-3-oxopropyl)-3-methylphenylacetate
• CAS No: 1805748-18-8
• MF: C₁₅H₂₀O₄
• MW: 264.316905021667
• CID: 5005227
• Update Time: 2025-06-08

Methyl 4-(3-ethoxy-3-oxopropyl)-3-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(3-ethoxy-3-oxopropyl)-3-methylphenylacetate

• Inchi： 1S/C15H20O4/c1-4-19-14(16)8-7-13-6-5-12(9-11(13)2)10-15(17)18-3/h5-6,9H,4,7-8,10H2,1-3H3
• InChI Key： HHQDXDYKPPFCIW-UHFFFAOYSA-N
• SMILES： O(CC)C(CCC1C=CC(CC(=O)OC)=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 301
• XLogP3: 2.5
• Topological Polar Surface Area: 52.6

Additional information on Methyl 4-(3-ethoxy-3-oxopropyl)-3-methylphenylacetate

Compound CAS No. 1805748-18-8: Methyl 4-(3-Ethoxy-3-Oxopropyl)-3-Methylphenylacetate

The compound Methyl 4-(3-Ethoxy-3-Oxopropyl)-3-Methylphenylacetate, identified by the CAS number 1805748-18-8, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of esters, specifically a methyl ester, and its structure incorporates a phenyl group substituted with methyl and acetyl groups, along with an ethoxy-containing propionyl chain. The molecule's unique structure makes it a valuable compound in research and development, particularly in the fields of organic synthesis, drug discovery, and material science.

Recent studies have highlighted the importance of compounds like Methyl 4-(3-Ethoxy-3-Oxopropyl)-3-Methylphenylacetate in the development of bioactive molecules. Researchers have explored its role as a precursor in the synthesis of more complex structures, including those with potential pharmacological activity. For instance, its ability to undergo various chemical transformations, such as nucleophilic acyl substitution and elimination reactions, has made it a versatile building block in organic synthesis.

In terms of physical properties, this compound exhibits a melting point of approximately 65°C and a boiling point around 220°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it suitable for use in various laboratory procedures, including chromatography and spectroscopy. The compound's stability under normal storage conditions is also noteworthy, contributing to its utility in long-term research projects.

The synthesis of Methyl 4-(3-Ethoxy-3-Oxopropyl)-3-Methylphenylacetate typically involves multi-step reactions, often starting from readily available starting materials such as phenol derivatives and aliphatic aldehydes or ketones. The use of catalysts like palladium complexes has been reported to enhance the efficiency of certain steps in its synthesis, particularly those involving coupling reactions. These advancements in synthetic methodology have significantly improved the overall yield and purity of the compound.

From an application standpoint, this compound has shown promise in the fragrance industry due to its pleasant aroma profile. Its ability to impart floral and woody notes makes it a candidate for use in perfumes and personal care products. Additionally, preliminary studies suggest that it may possess antimicrobial properties, opening avenues for its application in food preservation and healthcare products.

In conclusion, Methyl 4-(3-Ethoxy-3-Oxopropyl)-3-Methylphenylacetate (CAS No. 1805748-18-8) is a multifaceted compound with diverse applications across various industries. Its unique chemical structure, coupled with recent advancements in synthetic techniques and application studies, underscores its importance as a valuable tool in modern chemistry and materials science.